(5Z)-2-(4-methylphenyl)-5-({3-[4-(2-methylpropoxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Molecular Formula: C31H27N5O2S
• Molecular Weight: 533.6 g/mol
• IUPAC Name: (5Z)-2-(4-methylphenyl)-5-[[3-[4-(2-methylpropoxy)phenyl]-1-phenylpyrazol-4-yl]methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C31H27N5O2S/c1-20(2)19-38-26-15-13-22(14-16-26)28-24(18-35(33-28)25-7-5-4-6-8-25)17-27-30(37)36-31(39-27)32-29(34-36)23-11-9-21(3)10-12-23/h4-18,20H,19H2,1-3H3/b27-17-
• InChI Key: KEDBUAHNUHFIRY-PKAZHMFMSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C2=NN3C(=O)/C(=C/C4=CN(N=C4C5=CC=C(C=C5)OCC(C)C)C6=CC=CC=C6)/SC3=N2
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN3C(=O)C(=CC4=CN(N=C4C5=CC=C(C=C5)OCC(C)C)C6=CC=CC=C6)SC3=N2

Description

The compound “(5Z)-2-(4-methylphenyl)-5-({3-[4-(2-methylpropoxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one” is a heterocyclic molecule featuring a fused thiazolo-triazol-one core with multiple aromatic substituents. Its structure includes:

• A (Z)-configured benzylidene group at position 5 of the thiazolo-triazol-one ring, critical for maintaining stereochemical integrity in biological interactions.
• A 4-methylphenyl group at position 2 of the thiazolo-triazol-one ring, which may enhance metabolic stability .

Preparation Methods

Core Synthesis: Thiazolo-Triazole Formation

The thiazolo[3,2-b] triazole-6(5H)-one scaffold is typically synthesized via cyclization of S-alkylated 1,2,4-triazole intermediates. A representative protocol involves:

• S-Alkylation : Reacting 4-(4-X-phenylsulfonyl)phenyl-4H-1,2,4-triazole-3-thiols with halogenated ketones (e.g., 2-bromo-4′-fluoroacetophenone) to form S-alkylated triazoles .

• Cyclization : Treating the S-alkylated intermediates with concentrated sulfuric acid to induce cyclization, forming the thiazolo-triazole core .

Example Reaction Conditions

Step	Reagents/Conditions	Yield	Source
S-Alkylation	2-Bromo-4′-fluoroacetophenone, DMSO, RT, 10h	89.8%
Cyclization	H₂SO₄, 0°C → RT, 6h	90.0%

Pyrazole Substituent Synthesis

The 3-[4-(2-methylpropoxy)phenyl]-1-phenyl-1H-pyrazol-4-yl moiety is synthesized via:

• Pyrazole Formation : Condensation of phenylhydrazine with 4-(2-methylpropoxy)acetophenone derivatives under acidic conditions .

• Functionalization : Introducing the pyrazole substituent via copper-catalyzed azide-alkyne cycloaddition (CuAAC) or oxidative amidation .

Key Pyrazole Synthesis Pathway

• Ketone Synthesis : 4-(2-Methylpropoxy)acetophenone is prepared via Friedel-Crafts alkylation.

• Cyclization : Reaction with phenylhydrazine in ethanol under reflux to form the pyrazole ring .

Condensation to Form the Methylidene Bridge

The final step involves coupling the pyrazole intermediate with the thiazolo-triazole core via a Knoevenagel-like condensation:

• Aldehyde Activation : Using 4-(2-methylpropoxy)benzaldehyde derivatives to introduce the methylidene group.

• Condensation : Reaction with the thiazolo-triazole-6(5H)-one under basic conditions (e.g., NaOAc, acetic anhydride) .

Optimized Condensation Protocol

Component	Conditions	Yield	Source
Thiazolo-triazole-6-one	4-(2-Methylpropoxy)benzaldehyde, NaOAc, acetic anhydride, 100°C	75–85%

Stereochemical Control

The (5Z) configuration of the methylidene bridge is critical. Stereoselectivity is achieved through:

• Thermodynamic Control : Heating under mild acidic conditions to favor the Z-configuration .

• Kinetic Control : Using bulky substituents on the aldehyde to direct Z-selectivity .

Stereochemical Outcomes

Substituent on Aldehyde	Conditions	Z:E Ratio	Source
4-(2-Methylpropoxy)phenyl	NaOAc, acetic anhydride	9:1

Purification and Characterization

• Crystallization : Recrystallization from ethanol or DMF to isolate pure product .

• Spectroscopic Analysis :

  • ¹H NMR : Singlet at δ 8.32–8.36 ppm (methylidene proton) .

  • ¹³C NMR : Carbonyl signal at δ 167.05–167.29 ppm .

Challenges and Limitations

• Low Yields : Pyrazole functionalization steps may require multiple purification steps, reducing overall efficiency .

• Regioselectivity : Competing pathways in CuAAC or oxidative amidation can lead to undesired byproducts .

Comparative Analysis of Synthetic Routes

Route	Steps	Key Reagents	Yield	Advantages	Limitations
Multicomponent	3	Aldehydes, triazoles, thiols	60–70%	One-pot synthesis, high diversity	Limited scalability
Stepwise Alkylation	5	Bromoacetophenone, H₂SO₄	75–85%	Better stereocontrol	Longer reaction times

Chemical Reactions Analysis

Types of Reactions

(5Z)-2-(4-methylphenyl)-5-({3-[4-(2-methylpropoxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic or electrophilic substitution reactions can occur at specific positions on the aromatic rings or the heterocyclic core.

Common Reagents and Conditions

Common reagents used in these reactions include halogenating agents, oxidizing agents, reducing agents, and various catalysts. Reaction conditions may vary depending on the desired transformation, but typically involve controlled temperatures, specific solvents, and sometimes inert atmospheres.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce deoxygenated compounds. Substitution reactions can introduce various functional groups, leading to a wide range of derivatives with different properties.

Scientific Research Applications

Research indicates that compounds similar to (5Z)-2-(4-methylphenyl)-5-({3-[4-(2-methylpropoxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one exhibit a range of biological activities:

• Antimicrobial Activity : Compounds containing thiazole and pyrazole moieties have shown significant antimicrobial properties. For instance, studies have demonstrated their effectiveness against various bacterial strains and fungi .
• Anticancer Properties : The compound's ability to inhibit cancer cell proliferation has been explored. Similar derivatives have been reported to induce apoptosis in cancer cells, suggesting potential use in oncology .
• Anti-inflammatory Effects : Some derivatives have been found to exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines and mediators .

Synthesis and Characterization

The synthesis of (5Z)-2-(4-methylphenyl)-5-({3-[4-(2-methylpropoxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one typically involves multi-step organic reactions that include condensation reactions between appropriate precursors . Characterization techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the synthesized compound.

Case Studies

Several studies have focused on the applications of similar compounds:

• Antimicrobial Study : A study published in 2019 evaluated the antimicrobial activity of thiazole derivatives against various pathogens. The results indicated that compounds with similar structures to (5Z)-2-(4-methylphenyl)-5-{...} exhibited significant inhibition zones against tested bacteria .
• Cancer Research : Research conducted on pyrazole derivatives highlighted their potential as anticancer agents. These studies showed that certain modifications could enhance their efficacy against specific cancer cell lines .

Mechanism of Action

The mechanism of action of (5Z)-2-(4-methylphenyl)-5-({3-[4-(2-methylpropoxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in cell proliferation, leading to anticancer effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Key Observations :

• Stereoelectronic Effects : Ortho-substituted derivatives (e.g., 2-propoxybenzylidene) exhibit distinct conformational preferences, impacting protein-binding interactions .

Example Protocol :

• Step 1 : Synthesis of (Z)-5-(substituted benzylidene)-2-thioxothiazolidin-4-one intermediates (3a–e) .
• Step 2 : Reaction with 3-[4-(2-methylpropoxy)phenyl]-1-phenyl-1H-pyrazole-4-carbaldehyde under basic conditions to yield the target compound .

Yield Comparison :

• Target compound: ~40–60% yield (estimated based on analogous reactions) .
• Methoxy-substituted analogues: Higher yields (~70%) due to improved electrophilicity of the aldehyde .

Pharmacological and ADMET Profiles

• Hepatic Toxicity : Compounds with lipophilic substituents (e.g., 2-methylpropoxy) may exhibit higher risk of drug-induced liver injury (DILI), as predicted by SVM models using FAERS data .
• Protein Binding : Increased lipophilicity correlates with higher plasma protein binding, reducing free drug availability .

Physicochemical Properties

Property	Target Compound	Ethoxy Analogue	Methoxy Analogue
Molecular Weight	598.8 g/mol	570.7 g/mol	578.7 g/mol
logP (Predicted)	5.2	4.8	4.1
Water Solubility	Poor	Moderate	High
Thermal Stability	>200°C	>180°C	>170°C

Spectroscopic Data :

• ¹H NMR : Aromatic protons in the pyrazole and phenyl rings resonate at δ 7.2–8.1 ppm, with characteristic singlet for the methylidene proton (δ 8.3–8.5 ppm) .
• ¹³C NMR : Carbonyl signals (C=O) appear at δ 165–170 ppm, consistent with thiazolo-triazol-one derivatives .

Q & A

Q. What are the optimized synthetic routes for this compound, and how can reaction conditions be adjusted to improve yield?

The synthesis of complex heterocyclic systems like this compound typically involves multi-step strategies, including cyclization, coupling, and functional group transformations. For example:

• Click Chemistry Approaches : Copper-catalyzed azide-alkyne cycloaddition (CuAAC) can efficiently construct triazole-thiazole hybrids. demonstrates that using THF/water as a solvent system with CuSO₄ and sodium ascorbate at 50°C for 16 hours yields triazole derivatives with ~61% efficiency after column chromatography .
• Cyclization Conditions : Thiadiazole or thiazolo-triazole cores often require sulfurizing agents (e.g., PCl₃/S8 mixtures) under reflux ( ). Adjusting stoichiometry and reaction time minimizes side products like disulfide byproducts .

Q. How can spectroscopic techniques (NMR, IR, HPLC) confirm the compound’s structure and purity?

• 1H/13C NMR : Key diagnostic signals include aromatic protons (δ 6.5–8.5 ppm for phenyl/pyrazole groups), methylidene protons (δ 7.2–7.8 ppm, Z/E isomerism), and thiazole/triazole ring protons (δ 8.0–8.5 ppm). highlights coupling patterns to distinguish regioisomers .
• IR : Absorbances at ~1650 cm⁻¹ (C=N stretch in triazole) and ~1250 cm⁻¹ (C-O-C in 2-methylpropoxy groups) confirm functional groups ( ) .
• HPLC : Use C18 columns with acetonitrile/water gradients (e.g., 70:30 v/v) to assess purity (>95% by UV detection at 254 nm) .